5-Methoxy-5-oxopentanoic acid

Specification

• CAS No.: 1501-27-5
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 5-methoxy-5-oxopentanoic acid
• Standard InChI: InChI=1S/C6H10O4/c1-10-6(9)4-2-3-5(7)8/h2-4H2,1H3,(H,7,8)
• Standard InChI Key: IBMRTYCHDPMBFN-UHFFFAOYSA-N
• SMILES: COC(=O)CCCC(=O)O
• Canonical SMILES: COC(=O)CCCC(=O)O
• Melting Point: 150 - 151 °C

Introduction

Chemical Identity and Structure

5-Methoxy-5-oxopentanoic acid belongs to the class of carboxylic acids containing an ester group. It has a molecular formula of C6H10O4 and a molecular weight of 146.14 g/mol. The compound is characterized by a linear carbon chain with a carboxylic acid group at one end and a methyl ester group at the other end. This dual functionality gives it versatile chemical properties and makes it useful in various organic syntheses.

Nomenclature and Synonyms

The compound is known by several names in the scientific literature, reflecting its structure and international naming conventions:

Systematic Names	Alternative Names	International Names
5-methoxy-5-oxopentanoic acid	5-keto-5-methoxy-valeric acid	acide 5-méthoxy-5-oxopentanoic (French)
	5-methoxy-5-oxo-pentanoic acid	5-methoxy-5-oxopentansäure (German)
		5-メトキシ-5-オキソペンタン酸 (Japanese)
Table 1: Nomenclature variants of 5-Methoxy-5-oxopentanoic acid

Physical Properties

The physical properties of 5-Methoxy-5-oxopentanoic acid have been well-characterized and are crucial for understanding its behavior in various experimental conditions.

Key Physical Parameters

Property	Value
Boiling Point	150-152 °C (12 mmHg)
Density	1.169 g/mL
Refractive Index	1.4380
Physical State	Liquid at room temperature
Solubility in DMSO	100 mg/mL (684.28 mM; requires ultrasonic treatment)
Table 2: Physical properties of 5-Methoxy-5-oxopentanoic acid
These physical properties indicate that 5-Methoxy-5-oxopentanoic acid is a moderately polar compound with good solubility in organic solvents, particularly DMSO. The high boiling point reflects the presence of hydrogen bonding capabilities through its carboxylic acid group.

Synthesis Methods

Several synthetic routes have been established for the preparation of 5-Methoxy-5-oxopentanoic acid, with key methods documented in scientific literature.

Applications in Research

The bifunctional nature of 5-Methoxy-5-oxopentanoic acid makes it valuable in various research applications.

Chemical Research Applications

As a bifunctional molecule with both carboxylic acid and methyl ester groups, 5-Methoxy-5-oxopentanoic acid serves as:

• A building block in organic synthesis

• An intermediate in the preparation of more complex molecules

• A model compound for studying esterification and hydrolysis reactions

• A potential precursor for bioactive compounds

Stock Solution Preparation

For research purposes, precise preparation of stock solutions is essential. The following table provides guidelines for preparing solutions of varying concentrations:

Desired Concentration	Volume needed for 1 mg	Volume needed for 5 mg	Volume needed for 10 mg
1 mM	6.8428 mL	34.2138 mL	68.4275 mL
5 mM	1.3686 mL	6.8428 mL	13.6855 mL
10 mM	0.6843 mL	3.4214 mL	6.8428 mL
Table 3: Stock solution preparation guide for 5-Methoxy-5-oxopentanoic acid in DMSO

Related Compounds

Understanding the relationship between 5-Methoxy-5-oxopentanoic acid and structurally similar compounds provides context for its chemical behavior and potential applications.

Structurally Related Derivatives

Several compounds share structural similarities with 5-Methoxy-5-oxopentanoic acid:

• 4-Amino-5-methoxy-5-oxopentanoic acid (CAS: 65414-79-1) - Contains an additional amino group at the 4-position

• (S)-4-Acetamido-5-methoxy-5-oxopentanoic acid (CAS: 17015-15-5) - Contains an acetamido group and has defined stereochemistry These related compounds may share certain chemical properties while exhibiting distinct biological activities due to their additional functional groups.